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Compound of Interest

Compound Name: Tinkal

Cat. No.: B1254984

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Tinkal, also known
as Borax (sodium tetraborate), in various organic solvents. Given the inorganic and ionic nature
of Borax, its solubility in non-polar organic solvents is exceedingly low. This document will delve
into the chemical principles governing this limited solubility, present available solubility data,
and outline standard experimental protocols for solubility determination.

Introduction: The Chemical Nature of Tinkal (Borax)

Tinkal, or Borax, is a hydrated sodium borate salt with the chemical formula
Naz[B4Os(OH)4]-8H20. It is an inorganic, ionic compound. In its crystalline structure, it consists
of sodium cations (Na*) and tetraborate anions ([BaOs(OH)4]2~), extensively hydrated with
water molecules. The solubility of a substance is primarily dictated by the principle of "like
dissolves like," which suggests that polar solutes tend to dissolve in polar solvents, and non-
polar solutes dissolve in non-polar solvents. The highly polar and ionic nature of Borax is the
primary determinant of its solubility characteristics.

Solubility of Tinkal in Organic Solvents

The dissolution of an ionic compound like Borax requires the solvent molecules to overcome
the strong electrostatic forces of the crystal lattice and then solvate the resulting ions. Most
organic solvents are non-polar or have low polarity, lacking the ability to effectively solvate the
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sodium and tetraborate ions. Consequently, Tinkal is generally considered insoluble in the

majority of organic solvents.

Quantitative data on the solubility of Tinkal in common organic solvents is scarce in scientific

literature, primarily because the values are negligibly small. The table below summarizes the

generally accepted qualitative solubility of Tinkal in a range of organic solvents.

Solubility of Tinkal

Organic Solvent Chemical Formula Polarity

(Borax)
Acetone C3HeO Polar Aprotic Insoluble
Acetonitrile C2HsN Polar Aprotic Insoluble
Benzene CeHe Non-polar Insoluble
Chloroform CHCIs Non-polar Insoluble
Dichloromethane CH2Cl2 Polar Aprotic Insoluble
Diethyl Ether (Cz2Hs5)20 Non-polar Insoluble
Dimethylformamide ) )
(DMF) (CH3)2NC(O)H Polar Aprotic Very Slightly Soluble
Dimethyl Sulfoxide ] )
(DMSO) (CH3)2S0 Polar Aprotic Very Slightly Soluble
Ethanol C2HsOH Polar Protic Sparingly Soluble
Ethyl Acetate CHsCOOC:zHs Polar Aprotic Insoluble
Hexane CeHaa Non-polar Insoluble
Isopropanol C3HsO Polar Protic Sparingly Soluble
Methanol CHsOH Polar Protic Sparingly Soluble
Tetrahydrofuran (THF)  CaHsO Polar Aprotic Insoluble
Toluene C7Hs Non-polar Insoluble
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Note: "Insoluble” is generally defined as a solubility of less than 0.1 g per 100 mL of solvent.
"Sparingly Soluble" and "Very Slightly Soluble" indicate a slightly higher, but still very low,
degree of solubility.

The limited solubility in polar protic solvents like methanol and ethanol can be attributed to their
ability to form hydrogen bonds, which can weakly interact with the borate anions and solvate
the sodium cations to a minimal extent. Polar aprotic solvents like DMSO and DMF, with their
large dipole moments, can also exhibit very slight solvating power.

Theoretical Framework: Why Tinkal is Insoluble in
Most Organic Solvents

The diagram below illustrates the principle of "like dissolves like" and why an ionic compound
such as Tinkal fails to dissolve in a typical non-polar organic solvent.

Interaction of Tinkal (Borax) with Solvents

Ui (Eleresg) Gl el (e Polar Solvent (e.g., Water) | | Non-polar Organic Solvent (e.g., Hexane)

Tinkal Crystal 5-O-Ho+ Weak van der Waals Forces

avorable Interaction\ Unfavorable Interaction

Strong lonic Bonds (Solvation) (No Solvation)

[B4O5(OH)4]2- @

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1254984?utm_src=pdf-body
https://www.benchchem.com/product/b1254984?utm_src=pdf-body
https://www.benchchem.com/product/b1254984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Dissolution mechanism of Tinkal in polar vs. non-polar solvents.

Experimental Protocol for Solubility Determination

A standard method for determining the solubility of a compound like Tinkal is the shake-flask
method, as recommended by the OECD Guideline for Testing of Chemicals, Section 105.

A surplus of the solute (Tinkal) is agitated in the solvent of interest at a constant temperature
for a sufficient period to reach equilibrium. The concentration of the solute in a filtered aliquot of
the saturated solution is then determined by a suitable analytical method.

e Tinkal (Borax), analytical grade

o Selected organic solvents, HPLC grade or equivalent
» Thermostatically controlled shaker bath or incubator
» Analytical balance

¢ Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

» Analytical instrumentation (e.g., Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES) for boron analysis, or a titrimetric method)

The following diagram outlines the key steps in the experimental determination of Tinkal's
solubility.
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Shake-Flask Solubility Determination Workflow

IAdd excess Tinkal to a known volume of organic solvent in a sealed flask.

Y

Place the flask in a thermostatically controlled shaker bath (e.g., 25°C).

A4

Agitate the mixture for a predetermined time to ensure equilibrium is reached (e.g., 24-48 hours)

\4

Allow the solution to stand at the same temperature to let undissolved solid settle|

A4

Withdraw an aliquot of the supernatant using a syringe.

\4

Filter the aliquot through a syringe filter (0.45 pum) to remove all solid particles.

Y

Quantitatively dilute the filtered saturated solution.

A4

Analyze the concentration of Boron in the diluted solution using a validated analytical method (e.g., ICP-OES)]

\4

Calculate the solubility in g/L or mol/L.

Click to download full resolution via product page

Caption: Workflow for the shake-flask method of solubility determination.
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» Analytical Sensitivity: The chosen analytical method must be sensitive enough to detect the
very low concentrations of boron expected in the saturated solutions.

» Equilibration Time: For sparingly soluble substances, the time to reach equilibrium may be
longer. Preliminary studies should be conducted to determine the appropriate equilibration
time.

o Temperature Control: Solubility is temperature-dependent. Precise and constant temperature
control is crucial for reproducible results.

Conclusion

The solubility of Tinkal (Borax) in organic solvents is extremely limited due to its ionic nature
and the low polarity of most organic solvents. For practical purposes in research and
development, it should be considered insoluble in non-polar organic solvents. Limited solubility
may be observed in some polar protic and aprotic solvents, but these are generally insufficient
for preparing concentrated solutions. When working with Tinkal in organic media, it is more
appropriate to consider it as a solid-phase reactant or to use it in biphasic systems with an
agueous phase. Any experimental work requiring the dissolution of Tinkal should prioritize
polar, protic solvents, with water being the most effective.

« To cite this document: BenchChem. [A Technical Guide to the Solubility of Tinkal (Borax) in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254984+#tinkal-solubility-in-different-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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